Cas no 2680751-58-8 (2-{(tert-butoxy)carbonyl(3-methoxy-3-oxopropyl)amino}-2-methylpropanoic acid)

• Product Name: 2-{(tert-butoxy)carbonyl(3-methoxy-3-oxopropyl)amino}-2-methylpropanoic acid
• CAS No: 2680751-58-8
• MF: C₁₃H₂₃NO₆
• MW: 289.32482457161
• CID: 5648475
• PubChem ID: 165910004
• Update Time: 2025-06-28

2-{(tert-butoxy)carbonyl(3-methoxy-3-oxopropyl)amino}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680751-58-8
• EN300-28258234
• 2-{[(tert-butoxy)carbonyl](3-methoxy-3-oxopropyl)amino}-2-methylpropanoic acid
• 2-{(tert-butoxy)carbonyl(3-methoxy-3-oxopropyl)amino}-2-methylpropanoic acid

• Inchi： 1S/C13H23NO6/c1-12(2,3)20-11(18)14(8-7-9(15)19-6)13(4,5)10(16)17/h7-8H2,1-6H3,(H,16,17)
• InChI Key： KEKBYXUKHMAZJM-UHFFFAOYSA-N
• SMILES： O(C(N(CCC(=O)OC)C(C(=O)O)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 289.15253745g/mol
• Monoisotopic Mass: 289.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 93.1Ų

Additional information on 2-{(tert-butoxy)carbonyl(3-methoxy-3-oxopropyl)amino}-2-methylpropanoic acid

Recent Advances in the Study of 2-{(tert-butoxy)carbonyl(3-methoxy-3-oxopropyl)amino}-2-methylpropanoic acid (CAS: 2680751-58-8)

The compound 2-{(tert-butoxy)carbonyl(3-methoxy-3-oxopropyl)amino}-2-methylpropanoic acid (CAS: 2680751-58-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug development, particularly in the design of protease inhibitors and modulators of cellular signaling pathways. The tert-butoxycarbonyl (Boc) and methoxycarbonyl groups in its structure provide versatile handles for further chemical modifications, making it a valuable scaffold for pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of this compound in the synthesis of novel cysteine protease inhibitors. The researchers utilized 2-{(tert-butoxy)carbonyl(3-methoxy-3-oxopropyl)amino}-2-methylpropanoic acid as a key building block to develop inhibitors targeting cathepsin B, a protease implicated in cancer metastasis and inflammatory diseases. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity with IC50 values in the nanomolar range, highlighting its potential as a lead structure for anticancer and anti-inflammatory therapies.

Another significant advancement was reported in a 2024 ACS Chemical Biology article, which explored the compound's utility in peptide-based drug design. The researchers employed 2-{(tert-butoxy)carbonyl(3-methoxy-3-oxopropyl)amino}-2-methylpropanoic acid to introduce steric hindrance and conformational constraints into peptide sequences, thereby enhancing their metabolic stability and binding affinity. This approach led to the development of peptide analogs with improved pharmacokinetic properties, paving the way for their use in targeted drug delivery systems.

In addition to its applications in drug design, recent research has also focused on the compound's synthetic accessibility and scalability. A 2023 Organic Process Research & Development publication detailed an optimized synthetic route for 2-{(tert-butoxy)carbonyl(3-methoxy-3-oxopropyl)amino}-2-methylpropanoic acid, achieving high yields and purity under mild reaction conditions. This advancement addresses previous challenges in large-scale production, making the compound more accessible for industrial and academic research.

Looking ahead, the versatility of 2-{(tert-butoxy)carbonyl(3-methoxy-3-oxopropyl)amino}-2-methylpropanoic acid continues to inspire innovative research. Ongoing studies are exploring its potential in covalent drug design, where its reactive functional groups can be leveraged to form irreversible bonds with target proteins. Furthermore, its role in the development of bifunctional molecules, such as PROTACs (proteolysis-targeting chimeras), is an area of active investigation. These developments underscore the compound's enduring relevance in the rapidly evolving landscape of chemical biology and drug discovery.